Benzamide, 2-hexyloxy-N-(2-(pyrrolidinyl)ethyl)-

• CAS RN: 10261-52-6
• Molecular Formula: C19H30N2O2
• Molecular Weight: 318.5 g/mol
• IUPAC Name: 2-hexoxy-N-(2-pyrrolidin-1-ylethyl)benzamide
• InChI: InChI=1S/C19H30N2O2/c1-2-3-4-9-16-23-18-11-6-5-10-17(18)19(22)20-12-15-21-13-7-8-14-21/h5-6,10-11H,2-4,7-9,12-16H2,1H3,(H,20,22)
• InChI Key: FWSRHDNFXUPQOI-UHFFFAOYSA-N
• SMILES: CCCCCCOC1=CC=CC=C1C(=O)NCCN2CCCC2
• synonyms: o-(Hexyloxy)-N-[2-(1-pyrrolidinyl)ethyl]benzamide

Description

Benzamide, 2-hexyloxy-N-(2-(pyrrolidinyl)ethyl)- is a chemical compound that has been widely used in scientific research applications. This compound belongs to the benzamide class of molecules and has been shown to exhibit a range of biochemical and physiological effects.

Scientific Research Applications

Benzamide, 2-hexyloxy-N-(2-(pyrrolidinyl)ethyl)- has been used in a variety of scientific research applications. One area of research that has utilized this compound is in the study of dopamine receptors. It has been shown to act as a potent antagonist of the dopamine D2 receptor, which is involved in a number of physiological processes.

Mechanism Of Action

The mechanism of action of benzamide, 2-hexyloxy-N-(2-(pyrrolidinyl)ethyl)- is not fully understood. However, it has been shown to bind to the dopamine D2 receptor with high affinity, resulting in the inhibition of dopamine signaling.

Biochemical And Physiological Effects

Benzamide, 2-hexyloxy-N-(2-(pyrrolidinyl)ethyl)- has been shown to exhibit a range of biochemical and physiological effects. In addition to its role as a dopamine D2 receptor antagonist, it has also been shown to affect other neurotransmitter systems, including the serotonin and norepinephrine systems.

Advantages And Limitations For Lab Experiments

One advantage of using benzamide, 2-hexyloxy-N-(2-(pyrrolidinyl)ethyl)- in lab experiments is its high affinity for the dopamine D2 receptor. This makes it a useful tool for studying the role of this receptor in various physiological processes. However, one limitation of this compound is its relatively low solubility in aqueous solutions, which can make it difficult to work with in certain experimental settings.

Future Directions

There are several future directions for research involving benzamide, 2-hexyloxy-N-(2-(pyrrolidinyl)ethyl)-. One area of interest is in the development of new compounds that exhibit similar activity but with improved solubility and other pharmacological properties. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in various disease states.

Synthesis Methods

Benzamide, 2-hexyloxy-N-(2-(pyrrolidinyl)ethyl)- can be synthesized using a variety of methods. One common method involves the reaction of 2-hexyloxyethylamine with pyrrolidine, followed by the addition of benzoyl chloride. This reaction results in the formation of the desired compound.